N-methyl-2-(methylthio)ethanamine N-methyl-2-(methylthio)ethanamine
Brand Name: Vulcanchem
CAS No.: 21485-78-9
VCID: VC4963661
InChI: InChI=1S/C4H11NS/c1-5-3-4-6-2/h5H,3-4H2,1-2H3
SMILES: CNCCSC
Molecular Formula: C4H11NS
Molecular Weight: 105.2

N-methyl-2-(methylthio)ethanamine

CAS No.: 21485-78-9

Cat. No.: VC4963661

Molecular Formula: C4H11NS

Molecular Weight: 105.2

* For research use only. Not for human or veterinary use.

N-methyl-2-(methylthio)ethanamine - 21485-78-9

Specification

CAS No. 21485-78-9
Molecular Formula C4H11NS
Molecular Weight 105.2
IUPAC Name N-methyl-2-methylsulfanylethanamine
Standard InChI InChI=1S/C4H11NS/c1-5-3-4-6-2/h5H,3-4H2,1-2H3
Standard InChI Key RBEQDVAYBZLKRS-UHFFFAOYSA-N
SMILES CNCCSC

Introduction

N-methyl-2-(methylthio)ethanamine, with the CAS number 21485-78-9, is an organic compound that belongs to the class of organosulfur compounds. It is also known as N-methyl-2-methylsulfanylethanamine or methyl[2-(methylsulfanyl)ethyl]amine. This compound has a molecular formula of C₄H₁₁NS and a molecular weight of approximately 105.202 g/mol .

Chemical Reactions and Applications

N-methyl-2-(methylthio)ethanamine can participate in various chemical reactions, including nucleophilic substitution and addition reactions. Its applications are diverse, ranging from chemical synthesis to potential biological activities.

Chemical Reactions

  • Nucleophilic Substitution: The compound can replace leaving groups in nucleophilic substitution reactions.

  • Addition Reactions: It can participate in addition reactions with electrophilic centers.

Biological and Therapeutic Applications

While specific biological activities of N-methyl-2-(methylthio)ethanamine are not extensively documented, related compounds have shown potential in enzyme interactions and therapeutic applications. For instance, similar organosulfur compounds have been studied for their anti-inflammatory and insecticidal properties.

Safety and Handling

Handling N-methyl-2-(methylthio)ethanamine requires caution due to its potential reactivity and toxicity. It should be stored in an inert atmosphere and handled with appropriate protective equipment.

Safety InformationDescription
StorageInert atmosphere, room temperature
Hazard StatementsNot fully documented; general precautions advised

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